molecular formula C18H26N2O4 B6120499 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine

1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine

Cat. No. B6120499
M. Wt: 334.4 g/mol
InChI Key: CPTBSDCLNDHKEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine, also known as MFP, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. MFP is a piperidine derivative that has been synthesized through a number of methods.

Mechanism of Action

The exact mechanism of action of 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine is not fully understood, but it is believed to act as an agonist at the mu-opioid receptor. It has also been found to have activity at the delta-opioid receptor and the kappa-opioid receptor. 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been shown to have analgesic effects in animal models, and it has also been found to have anti-inflammatory and anti-depressant effects.
Biochemical and Physiological Effects:
1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may contribute to its analgesic and anti-depressant effects. 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has also been found to decrease the release of glutamate, which may contribute to its anti-inflammatory effects. 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been shown to have low toxicity and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine is that it has been extensively studied, and its mechanism of action and biochemical and physiological effects are well-understood. This makes it a useful tool for studying the mechanisms of addiction and for developing potential therapeutic agents. However, one limitation of 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine is that it has not yet been extensively studied in humans, and its potential side effects and toxicity in humans are not fully understood.

Future Directions

There are a number of future directions for research on 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine. One area of research could be to further investigate its potential therapeutic applications, such as in the treatment of drug addiction or as an analgesic or anti-inflammatory agent. Another area of research could be to further investigate its mechanism of action and its effects on neurotransmitter systems in the brain. Additionally, future research could focus on developing new analogs of 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine with improved therapeutic properties and reduced side effects.

Synthesis Methods

1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been synthesized through a number of methods, including the reaction of 5-methoxy-2-furoyl chloride with 3-(1-pyrrolidinyl)propylamine, followed by the addition of piperidine. Another method involves the reaction of 5-methoxy-2-furoic acid with 3-(1-pyrrolidinyl)propylamine, followed by the addition of piperidine. Both methods have been found to be effective in synthesizing 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine.

Scientific Research Applications

1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has been extensively studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. It has been found to have a number of potential therapeutic applications, including as an analgesic, anti-inflammatory, and anti-depressant agent. 1-(5-methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine has also been studied for its potential use in the treatment of drug addiction and as a tool for studying the mechanisms of addiction.

properties

IUPAC Name

3-[1-(5-methoxyfuran-2-carbonyl)piperidin-3-yl]-1-pyrrolidin-1-ylpropan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H26N2O4/c1-23-17-9-7-15(24-17)18(22)20-12-4-5-14(13-20)6-8-16(21)19-10-2-3-11-19/h7,9,14H,2-6,8,10-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CPTBSDCLNDHKEX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(O1)C(=O)N2CCCC(C2)CCC(=O)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H26N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(5-Methoxy-2-furoyl)-3-[3-oxo-3-(1-pyrrolidinyl)propyl]piperidine

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